![molecular formula C3H6Br2 B121459 1,3-Dibromopropane CAS No. 109-64-8](/img/structure/B121459.png)
1,3-Dibromopropane
Overview
Description
1,3-Dibromopropane (1,3-DBP) is an organobromine compound that has been used in a variety of industrial, scientific, and medical applications. It is a synthetic compound, composed of three atoms of bromine and one atom of carbon, and is a colorless liquid at room temperature. 1,3-DBP is highly flammable and toxic, and is used in a variety of laboratory experiments and industrial processes.
Scientific Research Applications
Photodissociation Studies
1,3-Dibromopropane has been studied for its photodissociation properties at 234 nm using ion velocity imaging techniques. These studies help in understanding the dynamics of bromine fragments generated from direct dissociation via repulsive potential energy surfaces, providing insights into molecular behavior under specific conditions (Tang et al., 2005).
Thermodynamic and Acoustic Properties
Research on this compound includes understanding its thermodynamic and acoustic properties. Experiments measuring the speed of sound in liquid this compound across different temperatures and pressures have been conducted, contributing to the knowledge of its physical properties (Chorążewski & Skrzypek, 2010).
Coherent Dynamics in Complex Elimination Reactions
The elimination reaction dynamics of this compound have been studied using femtosecond time-resolved mass spectrometry. This research helps in understanding the coherent motion and bond-breaking processes in complex molecular systems (Kötting et al., 2002).
Electrochemical Applications
This compound has been studied in the context of electrochemical reactions, particularly in the electro-catalytic reduction at metallic interfaces. This research is significant for understanding its role in dissolving metals and aiding in nanoparticle deposition (Simonet, 2012).
Fluorescence and Thermostability Studies
This compound has been utilized as a bridging agent in synthesizing nanometer porphyrin trimers. Studies on these trimers provide insights into their fluorescence properties and thermostability, contributing to the understanding of molecular structures and their effects on optical properties (Shi, 2006).
Synthesis Applications
This compound is also used in various synthesis processes. For example, it has been employed in the synthesis of organic salts and surfactants, demonstrating its versatility in chemical reactions and materials science (Abebe & Atlabachew, 2018).
Mechanism of Action
Target of Action
1,3-Dibromopropane is an organobromine compound . It primarily targets carbon-based compounds in organic synthesis, particularly those that can undergo C-N coupling reactions .
Mode of Action
The compound interacts with its targets through a process known as reduction . This process is catalyzed by electrogenerated solution-phase nickel (I) salen and nickel (I) salen confined in a polymer film on the surface of a carbon electrode . The reduction of this compound results in the formation of cyclopropane and propylene .
Biochemical Pathways
The primary biochemical pathway affected by this compound involves the transformation of carbon-based compounds. Specifically, it is used in organic synthesis to form C3-bridged compounds such as through C-N coupling reactions .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is limited. A study conducted in 1981 examined the metabolism of this compound in rats . The compound was found to react with glutathione (GSH) after administration, leading to the formation of 1-bromo-3-propyl-S-glutathione . This metabolite was then excreted in the urine .
Result of Action
The reduction of this compound results in the formation of cyclopropane and propylene . Cyclopropane is a cyclic organic compound that has various applications in organic synthesis. Propylene, on the other hand, is a colorless gas that is used as a fuel and a building block in the petrochemical industry .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its reactivity can be affected by the presence of other substances in the reaction mixture. Additionally, the compound’s stability and efficacy can be influenced by factors such as temperature and pressure . It’s important to note that this compound is a flammable liquid and should be handled with care .
Safety and Hazards
Future Directions
Recent research has demonstrated a way to follow ionization and structural changes in gas-phase molecules as they occur . This could lead to a better understanding of reactions with vital roles in chemistry and biology . The study provides new insights into the intricate features and behavior of ions, which could lead to substantial contributions to future research endeavors in related fields such as astrochemistry and materials science .
properties
IUPAC Name |
1,3-dibromopropane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6Br2/c4-2-1-3-5/h1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEFLKXRACNJHOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CBr)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6Br2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1021902 | |
Record name | 1,3-Dibromopropane | |
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Molecular Weight |
201.89 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid with a sweet odor; [HSDB] | |
Record name | 1,3-Dibromopropane | |
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Boiling Point |
167 °C | |
Record name | 1,3-DIBROMOPROPANE | |
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Flash Point |
Flash point: -34.4 °C | |
Record name | 1,3-DIBROMOPROPANE | |
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Solubility |
1.68 g/L in water at 30 °C. Soluble in alcohol and ether, In water, 1,700 mg/L at 25 °C | |
Record name | 1,3-DIBROMOPROPANE | |
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Density |
1.9712 g/cu cm at 15 °C | |
Record name | 1,3-DIBROMOPROPANE | |
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Vapor Pressure |
1.36 [mmHg], 1.36 mm Hg at 25 °C | |
Record name | 1,3-Dibromopropane | |
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Record name | 1,3-DIBROMOPROPANE | |
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Color/Form |
Colorless liquid | |
CAS RN |
109-64-8, 286013-06-7 | |
Record name | 1,3-Dibromopropane | |
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Record name | 1,3-Dibromopropane | |
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Record name | 1,3-DIBROMOPROPANE | |
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Record name | Propane, 1,3-dibromo- | |
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Record name | 1,3-Dibromopropane | |
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Record name | 1,3-dibromopropane | |
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Record name | 1,3-Dibromopropane-2-13C | |
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Record name | TRIMETHYLENE BROMIDE | |
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Record name | 1,3-DIBROMOPROPANE | |
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Melting Point |
-36 °C | |
Record name | 1,3-DIBROMOPROPANE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7408 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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